Cas no 4370-68-7 (2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione)

2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione structure
4370-68-7 structure
Product Name:2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione
CAS No:4370-68-7
MF:C35H52O8
MW:600.782591819763
CID:1515682
PubChem ID:417182
Update Time:2025-04-21

2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione
    • VILANGIN
    • NSC87413
    • 3-((3,6-Dihydroxy-2,5-dioxo-4-undecylcyclohexa-1(6),3-dienyl)methyl)-2,5-dihydroxy-6-undecylcyclohexa-2,5-diene-1,4-diones
    • 3-[(3,6-Dihydroxy-2,5-dioxo-4-undecylcyclohexa-1(6),3-dienyl)methyl]-2,5-dihydroxy-6-undecylcyclohexa-2,5-diene-1,4-diones
    • NSC-87413
    • 2,2'-Methylenebis(3,6-dihydroxy-5-undecyl-2,5-cyclohexadiene-1,4-dione)
    • 2-[(2,5-dihydroxy-3,6-dioxo-4-undecyl-cyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecyl-1,4-benzoquinone
    • DN22FU5SDN
    • Vilangine
    • CHEMBL1995222
    • DTXSID10195911
    • NSC 87413
    • 4370-68-7
    • UNII-DN22FU5SDN
    • Inchi： 1S/C35H52O8/c1-3-5-7-9-11-13-15-17-19-21-24-28(36)32(40)26(33(41)29(24)37)23-27-34(42)30(38)25(31(39)35(27)43)22-20-18-16-14-12-10-8-6-4-2/h36,38,41,43H,3-23H2,1-2H3
    • InChI Key： SSBANIVTGNXXSJ-UHFFFAOYSA-N
    • SMILES： OC1C(C(=C(C(C=1CCCCCCCCCCC)=O)O)CC1C(C(=C(C(C=1O)=O)CCCCCCCCCCC)O)=O)=O

Computed Properties

  • Exact Mass: 600.36600
  • Monoisotopic Mass: 600.366
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 22
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Density: 1.178
  • Boiling Point: 722.6°C at 760 mmHg
  • Flash Point: 404.8°C
  • Refractive Index: 1.561
  • PSA: 149.20000
  • LogP: 8.77030

2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione Customs Data

  • HS CODE：2914690090
  • Customs Data：

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione Related Literature

Related Categories

4370-68-7 (2-[(2,5-dihydroxy-3,6-dioxo-4-undecylcyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-undecylcyclohexa-2,5-diene-1,4-dione) Related Products

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